Cas no 651772-12-2 (L-Valine,glycyl-L-seryl-L-seryl-L-valyl-L-histidyl-L-glutaminyl-L-lysyl-L-leucyl-)

651772-12-2 structure
Product name:L-Valine,glycyl-L-seryl-L-seryl-L-valyl-L-histidyl-L-glutaminyl-L-lysyl-L-leucyl-
CAS No:651772-12-2
MF:C41H71N13O13
MW:954.081749200821
CID:403139
L-Valine,glycyl-L-seryl-L-seryl-L-valyl-L-histidyl-L-glutaminyl-L-lysyl-L-leucyl- Chemical and Physical Properties
Names and Identifiers
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- L-Valine,glycyl-L-seryl-L-seryl-L-valyl-L-histidyl-L-glutaminyl-L-lysyl-L-leucyl-
- L-Valine, glycyl-L-seryl-L-seryl-L-valyl-L-histidyl-L-glutaminyl-L-lysyl-L-leucyl- (9CI)
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- Inchi: 1S/C41H71N13O13/c1-20(2)13-26(37(62)54-33(22(5)6)41(66)67)50-34(59)24(9-7-8-12-42)48-35(60)25(10-11-30(44)57)49-36(61)27(14-23-16-45-19-46-23)51-40(65)32(21(3)4)53-39(64)29(18-56)52-38(63)28(17-55)47-31(58)15-43/h16,19-22,24-29,32-33,55-56H,7-15,17-18,42-43H2,1-6H3,(H2,44,57)(H,45,46)(H,47,58)(H,48,60)(H,49,61)(H,50,59)(H,51,65)(H,52,63)(H,53,64)(H,54,62)(H,66,67)/t24-,25-,26-,27-,28-,29-,32-,33-/m0/s1
- InChI Key: GDEDVASMJJIILC-QVQLJGKDSA-N
- SMILES: C(O)(=O)[C@H](C(C)C)NC(=O)[C@H](CC(C)C)NC(=O)[C@H](CCCCN)NC(=O)[C@H](CCC(N)=O)NC(=O)[C@H](CC1N=CNC=1)NC(=O)[C@H](C(C)C)NC(=O)[C@H](CO)NC(=O)[C@H](CO)NC(=O)CN
Computed Properties
- Exact Mass: 953.52993
Experimental Properties
- Density: 1.293±0.06 g/cm3(Predicted)
- Boiling Point: 1505.0±65.0 °C(Predicted)
- PSA: 434.37
- pka: 3.36±0.10(Predicted)
L-Valine,glycyl-L-seryl-L-seryl-L-valyl-L-histidyl-L-glutaminyl-L-lysyl-L-leucyl- Related Literature
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1. Characterization and validation of sampling and analytical methods for mycotoxins in workplace airDanièle Jargot,Sandrine Melin Environ. Sci.: Processes Impacts, 2013,15, 633-644
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Bitoh Yohsuke,Kenji Urayama,Toshikazu Takigawa,Kohzo Ito Soft Matter, 2011,7, 2632-2638
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Kelly M. Stewart,Kristin L. Horton Org. Biomol. Chem., 2008,6, 2242-2255
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Brandon A. Vara,Matthieu Jouffroy,Gary A. Molander Chem. Sci., 2017,8, 530-535
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Sheng-Guang Ban,Xiao-Hua Liu,Tao Ling,Cun-Ku Dong,Jing Yang,Xi-Wen Du RSC Adv., 2016,6, 2500-2503
651772-12-2 (L-Valine,glycyl-L-seryl-L-seryl-L-valyl-L-histidyl-L-glutaminyl-L-lysyl-L-leucyl-) Related Products
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